Cas no 186309-72-8 (Phenol, 2-amino-5-chloro-3-fluoro-)

Phenol, 2-amino-5-chloro-3-fluoro-, is a halogenated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. The presence of chlorine and fluorine substituents enhances its reactivity, particularly in electrophilic aromatic substitution and coupling reactions. This compound is valued for its role in pharmaceutical and agrochemical applications, where its structural motifs contribute to the development of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for fine chemical synthesis. The electron-withdrawing effects of the halogens further facilitate selective functionalization, broadening its utility in specialized chemical processes.

Phenol, 2-amino-5-chloro-3-fluoro- structure

186309-72-8 structure

Product Name:Phenol, 2-amino-5-chloro-3-fluoro-

CAS No:186309-72-8

MF:C₆H₅ClFNO

MW:161.561403989792

MDL:MFCD25978072

CID:3831616

PubChem ID:85711843

Update Time:2025-06-07

Phenol, 2-amino-5-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-amino-5-chloro-3-fluoro-
- 2-AMINO-5-CHLORO-3-FLUOROPHENOL
- SCHEMBL19914268
- CS-0163593
- E71911
- MFCD25978072
- SB76151
- DB-134571
- 186309-72-8
- WS-00577
- MDL： MFCD25978072
- Inchi： 1S/C6H5ClFNO/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H,9H2
- InChI Key： VHVCSCFCFVSSFP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=C(C=1)O)N)F

Computed Properties

Exact Mass: 161.0043696g/mol
Monoisotopic Mass: 161.0043696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

Phenol, 2-amino-5-chloro-3-fluoro- Pricemore >>

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